Cas no 111-57-9 (Stearoyl Ethanolamide)

• Product Name: Stearoyl Ethanolamide
• CAS No: 111-57-9
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 142509
• PubChem ID: 27902
• Update Time: 2025-11-02

Stearoyl Ethanolamide Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-(2-hydroxyethyl)-
• STEARIC ACID MONOETHANOLAMIDE TECH. GRADE
• Stearoyl Ethanolamide
• AM-1105
• CERAMID
• N-Stearoylethanolamide
• STEARAMIDE MEA
• STEARIC ACID ETHANOLAMIDE
• stearic acid monoethanolamide
• stearic monoethanolamide
• Stearinsuremonoethanolamid
• Stearyl monoethanolamide
• stearylethanolamide
• SEA
• Stearoylethanolamide(SEA)
• N-(octadecanoyl)ethanolamine
• AKOS002676465
• SR-01000946662
• GTPL3621
• Stearic monoethanolamine
• Cycloamide SM
• Stearoylethanolamine
• NSC52619
• UNII-03XV449Q24
• INCROMIDE SMEA
• Z3222444503
• Amidex SME
• Monoethanolamine stearic acid amide
• NSC-3377
• Stearoyl-EA
• N-(otadecanoyl)-ethanolamine
• N-(2-Hydroxyethyl)stearamide
• LMFA08040051
• NSC3377
• Stearoyl monoethanolamide
• Stearamide-MEA (1:1)
• N-(2-hydroxyethyl)stearoylamide
• N-stearoylethanolamine
• Stearoylethanolamide
• G12117
• STL454871
• Stearamyl
• octadecanoyl ethanolamide
• N-(Hydroxyethyl)stearamide
• DTXSID9042178
• MFCD00045971
• N-(2-Hydroxyethyl)octadecanamide
• Stearoyl ethanolamide, >=98%, crystalline
• STEARAMIDE MONOETHANOLAMINE
• Loramine S 280
• 1:1 Stearamide MEA
• 111-57-9
• CHEBI:85299
• W-109411
• N-(Octadecanoyl)-ethanolamine
• NAE 18:0
• NAE(18:0)
• BDBM50074620
• Monamid S
• SCHEMBL50178
• Stearic ethanolamide
• NSC-52619
• DB-040991
• HY-113015
• HMS3649H17
• 8038-89-9
• Stearoylmonoethanolamide
• Q15427850
• N-octadecanoyl ethanolamine
• EINECS 203-883-2
• N-octadecanoylethanolamine
• CHEMBL171447
• Stearoyl-ethanolamine
• Marlamid M 18
• Witcamide 70
• EN300-18537220
• Rewomid S 280
• OCTADECANAMIDE, N-(2-HYDROXYETHYL)-
• Octadecanoic acid (2-hydroxy-ethyl)-amide
• EC 203-883-2
• CS-0059359
• Alkamide S-280
• N-(2-Hydroxyethyl)-octadecanamide
• Stearamide, N-(2-hydroxyethyl)-
• 03XV449Q24
• NSC 3377
• MS-24898
• Stearic ethylolamide
• Clindrol 200-MS
• NS00003181
• SR-01000946662-1
• Mackamide SMA
• Comperlan HS

• Inchi： 1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h22H,2-19H2,1H3,(H,21,23)
• InChI Key： OTGQIQQTPXJQRG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(NCCO)=O

Computed Properties

• Exact Mass: 327.31400
• Monoisotopic Mass: 327.31373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 7.3
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 486.0±28.0 °C at 760 mmHg
• Flash Point: 247.7±24.0 °C
• Refractive Index: 1.463
• PSA: 49.33000
• LogP: 5.74730
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Stearoyl Ethanolamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Safety Instruction： S22; S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Stearoyl Ethanolamide

Understanding Stearoyl Ethanolamide (CAS No. 111-57-9): Properties, Applications, and Market Insights

Stearoyl Ethanolamide (SEA), with the CAS number 111-57-9, is a bioactive lipid compound that has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This fatty acid ethanolamide is structurally related to the endocannabinoid system, making it a subject of interest in neuroscience, dermatology, and nutraceutical research. Its unique properties, such as anti-inflammatory and moisturizing effects, have positioned it as a promising ingredient in skincare, pharmaceuticals, and wellness products.

The chemical structure of Stearoyl Ethanolamide consists of a stearic acid moiety linked to ethanolamine, forming an amide bond. This structure is similar to other bioactive lipids like palmitoylethanolamide (PEA) and oleoylethanolamide (OEA), which are known for their roles in modulating inflammation and pain. Researchers have explored SEA's potential to support skin barrier function, reduce oxidative stress, and promote cellular health, making it a sought-after compound in cosmetic formulations and dietary supplements.

One of the most discussed topics surrounding Stearoyl Ethanolamide is its role in the endocannabinoid system (ECS). Unlike cannabinoids derived from cannabis, SEA is a naturally occurring compound in the human body and does not interact directly with CB1 or CB2 receptors. Instead, it influences the ECS indirectly, which has sparked interest in its use for conditions like dry skin, eczema, and even metabolic disorders. This aligns with the growing consumer demand for plant-based and non-psychoactive alternatives in health and wellness.

In the skincare industry, Stearoyl Ethanolamide is valued for its ability to enhance moisture retention and improve skin elasticity. Brands are increasingly incorporating SEA into anti-aging creams, serums, and barrier repair formulations. Its compatibility with other active ingredients, such as ceramides and hyaluronic acid, further boosts its appeal. Consumers searching for "natural skincare ingredients" or "how to repair skin barrier" will find SEA a relevant topic, as it addresses these common concerns effectively.

Beyond skincare, Stearoyl Ethanolamide is being studied for its potential benefits in metabolic health. Preliminary research suggests that SEA may influence lipid metabolism and insulin sensitivity, making it a candidate for managing conditions like obesity and diabetes. This ties into the broader trend of functional foods and nutraceuticals, where consumers seek ingredients that offer dual benefits—nutrition and therapeutic effects. Keywords like "natural metabolic support" or "bioactive lipids for health" resonate strongly in this context.

The market for Stearoyl Ethanolamide is expanding, driven by increasing awareness of its benefits and the rise of personalized healthcare. Manufacturers are focusing on sustainable production methods, such as enzymatic synthesis, to meet the demand for high-purity SEA. Additionally, regulatory approvals for its use in cosmetics and supplements have further bolstered its commercial viability. For businesses, optimizing content around terms like "buy Stearoyl Ethanolamide" or "SEA suppliers" can enhance visibility in search engines.

In summary, Stearoyl Ethanolamide (CAS No. 111-57-9) is a versatile compound with wide-ranging applications in skincare, health, and wellness. Its alignment with current trends—such as natural ingredients, non-psychoactive therapeutics, and metabolic health—makes it a compelling subject for both researchers and consumers. By leveraging SEO-friendly keywords and addressing user queries, this article aims to provide a comprehensive yet accessible overview of SEA's potential.